Cas no 185835-97-6 (2-Oxazolidinone,5-(methoxymethyl)-3-[6-(4,4,4-trifluorobutoxy)-1,2-benzisoxazol-3-yl]-, (5S)-)

• Product Name: 2-Oxazolidinone,5-(methoxymethyl)-3-[6-(4,4,4-trifluorobutoxy)-1,2-benzisoxazol-3-yl]-, (5S)-
• CAS No: 185835-97-6
• MF: C₁₆H₁₇F₃N₂O₅
• MW: 374.311794996262
• MDL: MFCD00953733
• CID: 114635
• PubChem ID: 9799696
• Update Time: 2025-07-01

2-Oxazolidinone,5-(methoxymethyl)-3-[6-(4,4,4-trifluorobutoxy)-1,2-benzisoxazol-3-yl]-, (5S)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,5-(methoxymethyl)-3-[6-(4,4,4-trifluorobutoxy)-1,2-benzisoxazol-3-yl]-, (5S)-
• (5S)-5-(methoxymethyl)-3-[6-(4,4,4-trifluorobutoxy)-1,2-benzoxazol-3-yl]-1,3-oxazolidin-2-one
• SL251188
• 2-Oxazolidinone,5-(methoxymethyl)-3-[6-(4,4,4-trifluorobutoxy)-1,2-benzisoxazol-3-yl]-, (S)-
• AG-E-35045
• cc-360
• CTK4D9074
• RL02360
• SureCN7377168
• 2-Oxazolidinone, 5-(methoxymethyl)-3-(6-(4,4,4-trifluorobutoxy)-1,2-benzisoxazol-3-yl)-, (5S)-
• PD117914
• J-501623
• DTXSID00430924
• AKOS040749516
• SCHEMBL7377168
• (5S)-5-(Methoxymethyl)-3-(6-(4,4,4-trifluorobutoxy)-1,2-benzisoxazol-3-yl)-2-oxazolidinone
• (S)-5-(methoxymethyl)-3-(6-(4,4,4-trifluorobutoxy)benzo[d]isoxazol-3-yl)oxazolidin-2-one
• CS-0066244
• CHEMBL3354977
• SQMNCLANJWZZOG-NSHDSACASA-N
• BDBM50041003
• SL-25.1188
• HY-117502
• UNII-A8C48J5JCP
• 185835-97-6
• 2-Oxazolidinone, 5-(methoxymethyl)-3-(6-(4,4,4-trifluorobutoxy)-1,2-benzisoxazol-3-yl)-, (S)-
• A8C48J5JCP
• SL-251188

• MDL： MFCD00953733
• Inchi： 1S/C16H17F3N2O5/c1-23-9-11-8-21(15(22)25-11)14-12-4-3-10(7-13(12)26-20-14)24-6-2-5-16(17,18)19/h3-4,7,11H,2,5-6,8-9H2,1H3/t11-/m0/s1
• InChI Key： SQMNCLANJWZZOG-NSHDSACASA-N
• SMILES： FC(CCCOC1C=CC2=C(C=1)ON=C2N1C(=O)O[C@H](COC)C1)(F)F

Computed Properties

• Exact Mass: 374.10901
• Monoisotopic Mass: 374.10895613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74Ų

Experimental Properties

• PSA: 74.03
• LogP: 3.58570

Additional information on 2-Oxazolidinone,5-(methoxymethyl)-3-[6-(4,4,4-trifluorobutoxy)-1,2-benzisoxazol-3-yl]-, (5S)-

2-Oxazolidinone,5-(methoxymethyl)-3-[6-(4,4,4-trifluorobutoxy)-1,2-benzisoxazol-3-yl]-, (5S)-

The compound with CAS No. 185835-97-6, known as 2-Oxazolidinone,5-(methoxymethyl)-3-[6-(4,4,4-trifluorobutoxy)-1,2-benzisoxazol-3-yl]-, (5S)-, is a highly specialized organic molecule with significant applications in advanced chemical research and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties.

The oxazolidinone core of this molecule serves as a versatile scaffold for various chemical modifications. The presence of the methoxymethyl group at position 5 introduces additional functionality, enhancing the compound's reactivity and versatility in synthetic chemistry. The benzisoxazole moiety attached at position 3 further contributes to the molecule's complexity and potential biological activity.

Recent studies have highlighted the importance of trifluorobutoxy groups in modulating the physicochemical properties of organic compounds. In this compound, the 4,4,4-trifluorobutoxy substituent plays a crucial role in stabilizing the molecule's structure and influencing its interactions with biological systems. This substitution pattern is particularly valuable in drug design, where fine-tuning of molecular properties is essential for achieving desired therapeutic effects.

The stereochemistry at position 5 (denoted by the (5S) configuration) is critical for determining the compound's biological activity. Stereoisomerism often significantly impacts pharmacokinetics and pharmacodynamics, making this aspect a focal point in both research and development.

Current research on this compound focuses on its potential applications in medicinal chemistry. Preclinical studies suggest that it may exhibit promising anti-inflammatory and antioxidant properties. Additionally, its structural similarities to known bioactive compounds make it a candidate for further investigation in disease-specific therapeutic interventions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic reactions such as Suzuki couplings and Stille cross-couplings. The synthesis strategy emphasizes the importance of protecting groups and precise stereochemical control to achieve the desired product.

The integration of fluorinated substituents, such as the trifluorobutoxy group, into organic molecules has become a trend in modern drug discovery due to their ability to enhance lipophilicity and improve metabolic stability. This compound exemplifies how strategic substitution can lead to molecules with enhanced pharmacokinetic profiles.

Moreover, computational studies using molecular docking and quantum mechanics have provided insights into the compound's interaction with target proteins. These studies are pivotal in understanding its mechanism of action and guiding further optimization efforts.

In conclusion, 2-Oxazolidinone,5-(methoxymethyl)-3-[6-(4,4,4-trifluorobutoxy)-1,2-benzisoxazol-3-yl]-, (5S)- represents a cutting-edge advancement in organic chemistry with vast potential across multiple disciplines. Its unique structure and promising biological profile make it a subject of continued research interest.